Cas no 810685-50-8 (2,3-bis(4-chlorophenyl)furo[3,4-b]pyrazine-5,7-dione)

2,3-bis(4-chlorophenyl)furo[3,4-b]pyrazine-5,7-dione structure
810685-50-8 structure
Product Name:2,3-bis(4-chlorophenyl)furo[3,4-b]pyrazine-5,7-dione
CAS No:810685-50-8
MF:C18H8Cl2N2O3
MW:371.173722267151
CID:2139989
PubChem ID:11581505
Update Time:2025-04-21

2,3-bis(4-chlorophenyl)furo[3,4-b]pyrazine-5,7-dione Chemical and Physical Properties

Names and Identifiers

    • 2,3-bis(4-chlorophenyl)furo[3,4-b]pyrazine-5,7-dione
    • SCHEMBL4680971
    • DB-302208
    • 810685-50-8
    • DKQANZZHUFJUDH-UHFFFAOYSA-N
    • Inchi: 1S/C18H8Cl2N2O3/c19-11-5-1-9(2-6-11)13-14(10-3-7-12(20)8-4-10)22-16-15(21-13)17(23)25-18(16)24/h1-8H
    • InChI Key: DKQANZZHUFJUDH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C(C2C=CC(=CC=2)Cl)N=C2C(=O)OC(C2=N1)=O

Computed Properties

  • Exact Mass: 369.9911975Da
  • Monoisotopic Mass: 369.9911975Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 69.2Ų
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